Cas no 2138085-45-5 (2-ethoxy-5-(5-methylthiophen-3-yl)aniline)

• Product Name: 2-ethoxy-5-(5-methylthiophen-3-yl)aniline
• CAS No: 2138085-45-5
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 5824511
• PubChem ID: 165848862
• Update Time: 2025-05-24

2-ethoxy-5-(5-methylthiophen-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-(5-methylthiophen-3-yl)aniline
• 2138085-45-5
• EN300-1142198

• Inchi： 1S/C13H15NOS/c1-3-15-13-5-4-10(7-12(13)14)11-6-9(2)16-8-11/h4-8H,3,14H2,1-2H3
• InChI Key： VNNOWSNXMKWMLI-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)C1C=CC(=C(C=1)N)OCC

Computed Properties

• Exact Mass: 233.08743528g/mol
• Monoisotopic Mass: 233.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-ethoxy-5-(5-methylthiophen-3-yl)aniline

Introduction to 2-ethoxy-5-(5-methylthiophen-3-yl)aniline (CAS No. 2138085-45-5) in Modern Chemical and Pharmaceutical Research

2-ethoxy-5-(5-methylthiophen-3-yl)aniline, identified by the CAS number 2138085-45-5, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the class of anilines, which are widely recognized for their diverse applications in medicinal chemistry, material science, and agrochemicals. The structural features of 2-ethoxy-5-(5-methylthiophen-3-yl)aniline, particularly the presence of an ethoxy group and a thiophene ring, contribute to its unique chemical properties and potential biological activities. In recent years, advancements in synthetic methodologies and computational chemistry have enabled researchers to explore the therapeutic potential of this molecule in greater depth.

The synthesis of 2-ethoxy-5-(5-methylthiophen-3-yl)aniline involves a series of carefully orchestrated chemical reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The incorporation of the ethoxy substituent at the 2-position of the aniline core enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the thiophene ring introduces aromatic stability and electronic characteristics that can influence the compound's interaction with biological targets.

One of the most compelling aspects of 2-ethoxy-5-(5-methylthiophen-3-yl)aniline is its potential as a scaffold for drug discovery. The combination of an aromatic aniline moiety with a heterocyclic thiophene ring creates a molecular structure that is conducive to binding with various biological receptors. Recent studies have highlighted its role in developing novel compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes involved in cancer cell proliferation, demonstrating promising preclinical results.

The pharmaceutical industry has been particularly interested in leveraging the structural versatility of 2-ethoxy-5-(5-methylthiophen-3-yl)aniline to develop targeted therapies. Researchers have employed structure-based drug design strategies to optimize the compound's pharmacokinetic profile and enhance its binding affinity to therapeutic targets. Computational modeling techniques, such as molecular docking and quantum mechanics simulations, have played a crucial role in predicting how this molecule interacts with biological systems at the molecular level. These computational approaches not only accelerate the drug discovery process but also provide insights into the mechanisms by which 2-ethoxy-5-(5-methylthiophen-3-yl)aniline exerts its effects.

In addition to its pharmaceutical applications, 2-ethoxy-5-(5-methylthiophen-3-yl)aniline has shown promise in material science research. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. The compound's ability to absorb and emit light across specific wavelengths has been explored in the development of novel photovoltaic materials and light-emitting diodes (LEDs). Furthermore, its stability under various environmental conditions enhances its suitability for industrial applications where durability is paramount.

The growing interest in 2-ethoxy-5-(5-methylthiophen-3-yl)aniline has spurred innovation in synthetic chemistry, leading to the development of more efficient and sustainable methods for its production. Green chemistry principles have been increasingly integrated into synthetic protocols, minimizing waste and reducing environmental impact. For example, catalytic processes that utilize renewable resources have been employed to synthesize key intermediates used in producing this compound. Such advancements not only improve the economic viability of 2-ethoxy-5-(5-methylthiophen-3-y laniline but also align with global efforts to promote sustainable chemical manufacturing.

Recent breakthroughs in bioinformatics have further enhanced our understanding of how 2-et hoxy - 5 - ( 5 - methylthiophen - 3 - yl ) anil ine interacts with biological systems. By analyzing large datasets generated from high-throughput screening assays, researchers have identified novel bioactive compounds derived from this scaffold. These findings have opened up new avenues for therapeutic intervention across multiple disease areas. Moreover, the integration of artificial intelligence (AI) into drug discovery pipelines has enabled faster identification of promising candidates for further development.

The future prospects for 2 - eth oxy - 5 - ( 5 - methyl thi ophen - 3 - yl ) anil ine are bright, with ongoing research aimed at expanding its applications beyond traditional pharmaceuticals. Exploration into nanotechnology has revealed potential uses for this compound in drug delivery systems, where it can be incorporated into nanoparticles designed to target specific cells or tissues within the body. This approach holds promise for improving treatment efficacy while reducing side effects associated with conventional therapies.

In conclusion, 2 - eth oxy - 5 - ( 5 - methyl thi ophen - 3 - yl ) anil ine (CAS No . 2138085 -45 - 5) represents a fascinating molecule with diverse applications across multiple scientific disciplines . Its unique structural features , combined with recent advances i n synthetic chemistry , computational modeling , and bioinformatics , position it as a valuable tool f or future research . As scientists continue t o unravel its potential , we can expect t o see even more innovative uses emerge , further solidifying t his compoun d ' s importance i n modern science . p >